Cas no 80566-25-2 (1H-Benz[e]indolium, 3-ethyl-1,1,2-trimethyl-, iodide)

• Product Name: 1H-Benz[e]indolium, 3-ethyl-1,1,2-trimethyl-, iodide
• CAS No: 80566-25-2
• MF: C₁₇H₂₀IN
• MW: 365.251876831055
• CID: 1801399
• PubChem ID: 10090215
• Update Time: 2025-10-29

1H-Benz[e]indolium, 3-ethyl-1,1,2-trimethyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[e]indolium, 3-ethyl-1,1,2-trimethyl-, iodide
• 3-Ethyl-1,1,2-trimethyl-1H-benzo[e]indol-3-ium iodide
• 3-ethyl-1,1,2-trimethyl-1h-benz[e]indolium iodide
• 1,1,2-Trimethyl-3-ethylbenz[e]indolium Iodide
• SCHEMBL2845889
• BPKOQZARSBBQRG-UHFFFAOYSA-M
• 80566-25-2
• MFCD23105756

• Inchi： 1S/C17H20N.HI/c1-5-18-12(2)17(3,4)16-14-9-7-6-8-13(14)10-11-15(16)18;/h6-11H,5H2,1-4H3;1H/q+1;/p-1
• InChI Key： BPKOQZARSBBQRG-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(CC)C2C=CC3C=CC=CC=3C=2C(C)(C)C=1C

Computed Properties

• Exact Mass: 365.06405g/mol
• Monoisotopic Mass: 365.06405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3Ų

Additional information on 1H-Benz[e]indolium, 3-ethyl-1,1,2-trimethyl-, iodide

Compound CAS No 80566-25-2: 1H-Benz[e]indolium, 3-Ethyl-1,1,2-trimethyl-, Iodide

The compound with CAS No 80566-25-2, commonly referred to as 1H-Benz[e]indolium, 3-Ethyl-1,1,2-trimethyl-, Iodide, is a highly specialized organic material with unique chemical properties. This compound belongs to the class of heterocyclic aromatic compounds and has garnered significant attention in the fields of organic chemistry and materials science. The benz[e]indolium framework is a derivative of indole, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The substitution pattern at the 3-position with an ethyl group and the presence of methyl groups at positions 1 and 2 further enhance its structural complexity and functional diversity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1H-Benz[e]indolium, 3-Ethyl-1,1,2-trimethyl-, Iodide. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and directed metallation techniques, to synthesize this compound with high purity and yield. The use of iodide as the counterion is particularly advantageous due to its stability under a wide range of reaction conditions and its compatibility with subsequent functionalization steps.

The electronic properties of benz[e]indolium derivatives have been extensively studied in recent years. These compounds exhibit strong fluorescence emission under UV light excitation, making them promising candidates for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors. The incorporation of electron-donating groups like methyl and ethyl substituents further modulates the electronic characteristics of the molecule, enhancing its photophysical properties.

In addition to their optical properties, benz[e]indolium derivatives have shown potential in medicinal chemistry. Studies have demonstrated that these compounds can act as inhibitors of certain enzymes involved in metabolic pathways. For instance, recent research has highlighted the ability of 1H-Benz[e]indolium, 3-Ethyl-1,1,2-trimethyl-, Iodide to modulate the activity of histone deacetylases (HDACs), which are key targets in cancer therapy. This finding underscores the compound's potential as a lead molecule for drug discovery efforts.

The synthesis and characterization of benz[e]indolium derivatives have also contributed to our understanding of aromaticity and conjugation effects in heterocyclic systems. The extended π-system in this compound facilitates delocalized electron distribution, which is critical for its reactivity and stability. Advanced computational methods such as density functional theory (DFT) have been employed to study the electronic structure and reactivity patterns of this compound at the molecular level.

From an applications perspective, benz[e]indolium derivatives are being explored for their role in energy storage systems. Their ability to act as redox-active materials makes them suitable for use in supercapacitors and batteries. Recent studies have demonstrated that these compounds can achieve high energy density and excellent cycling stability when incorporated into electrode materials.

In conclusion, CAS No 80566-25-2, or 1H-Benz[e]indolium, 3-Ethyl-1,1,2-trimethyl-, Iodide, represents a versatile building block for various chemical applications. Its unique structure combines aromaticity with functional substituents that enable diverse reactivity profiles. As research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in both academic research and industrial development.